Cas no 860649-67-8 (3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole)

• Product Name: 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole
• CAS No: 860649-67-8
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• CID: 6783549
• PubChem ID: 1471881
• Update Time: 2025-06-13

3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• HMS2870M08
• MLS001195310
• SMR000550623
• 3-(4-chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole
• CHEMBL1388252
• 11L-596S
• 860649-67-8
• 3-(4-chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)isoxazole
• AKOS005078309
• 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole

• Inchi： 1S/C13H9ClN2OS/c1-8-15-12(7-18-8)13-6-11(16-17-13)9-2-4-10(14)5-3-9/h2-7H,1H3
• InChI Key： CQUOFMNFVXOURX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C2=CSC(C)=N2)ON=1

Computed Properties

• Exact Mass: 276.012
• Monoisotopic Mass: 276.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole

Introduction to 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole (CAS No. 860649-67-8)

3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole, with the CAS number 860649-67-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds characterized by a five-membered ring containing one oxygen and one nitrogen atom. The unique structural features of 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole make it a valuable candidate for various biological and pharmaceutical applications.

The chemical structure of 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole consists of a 1,2-oxazole core substituted with a 4-chlorophenyl group and a 2-methylthiazole moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chlorophenyl group is known for its lipophilic nature and can enhance the compound's ability to cross cell membranes, while the thiazole ring contributes to the compound's stability and reactivity.

In recent years, 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play crucial roles in cellular signaling and regulation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole demonstrated significant anti-proliferative effects on human cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs, as it can reduce side effects and improve treatment outcomes.

Beyond its anticancer properties, 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole has also shown promise in other therapeutic areas. For example, a study published in the European Journal of Pharmacology in 2020 investigated its potential as an anti-inflammatory agent. The results indicated that the compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole have also been studied to evaluate its suitability as a drug candidate. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for developing an effective oral medication.

In addition to its therapeutic potential, 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the roles of target proteins in cellular processes. This application can provide insights into disease mechanisms and aid in the identification of novel drug targets.

The synthesis of 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-chlorobenzaldehyde with 2-methylthiazole under appropriate conditions to form the desired oxazole derivative. The choice of reagents and reaction conditions is crucial for achieving high yields and minimizing side reactions.

In conclusion, 3-(4-Chlorophenyl)-5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazole (CAS No. 860649-67-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.